Cas no 2228586-53-4 (3-(6-methoxy-5-methylpyridin-3-yl)methylazetidin-3-ol)

• Product Name: 3-(6-methoxy-5-methylpyridin-3-yl)methylazetidin-3-ol
• CAS No: 2228586-53-4
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6228710
• PubChem ID: 165657609
• Update Time: 2025-07-09

3-(6-methoxy-5-methylpyridin-3-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxy-5-methylpyridin-3-yl)methylazetidin-3-ol
• 3-[(6-methoxy-5-methylpyridin-3-yl)methyl]azetidin-3-ol
• 2228586-53-4
• EN300-1742251

• Inchi： 1S/C11H16N2O2/c1-8-3-9(5-13-10(8)15-2)4-11(14)6-12-7-11/h3,5,12,14H,4,6-7H2,1-2H3
• InChI Key： IFZLATWDXVYPMY-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NC(=C(C)C=2)OC)CNC1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-(6-methoxy-5-methylpyridin-3-yl)methylazetidin-3-ol

3-(6-Methoxy-5-Methylpyridin-3-Yl)Methylazetidin-3-Ol: A Comprehensive Overview

3-(6-Methoxy-5-Methylpyridin-3-Yl)Methylazetidin-3-Ol, also known by its CAS number 2228586-53-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with an azetidine moiety. The presence of methoxy and methyl substituents on the pyridine ring adds complexity to its chemical profile, making it a subject of extensive research in recent years.

The synthesis of 3-(6-Methoxy-5-Methylpyridin-3-Yl)Methylazetidin-3-Ol involves a series of intricate reactions, including nucleophilic substitutions and cyclizations. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have highlighted the potential of this compound as a precursor for more complex molecules, particularly in the development of bioactive agents.

One of the most promising applications of this compound lies in its potential as a drug candidate. The azetidine ring is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions. Recent findings suggest that 3-(6-Methoxy-5-Methylpyridin-3-Yl)Methylazetidin-3-Ol may exhibit anti-inflammatory and antioxidant properties, making it a valuable lead compound in drug discovery.

In terms of structural analysis, the compound's stability and reactivity are influenced by the electron-donating methoxy and methyl groups on the pyridine ring. These substituents not only enhance the compound's solubility but also play a critical role in its electronic properties. Advanced computational methods, such as molecular docking and quantum mechanics, have been employed to study the compound's interaction with biological targets, providing valuable insights into its therapeutic potential.

The latest research on this compound has also focused on its stereochemistry. The presence of chiral centers in the azetidine ring introduces stereochemical complexity, which can significantly impact the compound's pharmacokinetic properties. Scientists are exploring enantioselective synthesis methods to produce enantiomerically pure samples, which are essential for studying the stereochemical effects on biological activity.

In conclusion, 3-(6-Methoxy-5-Methylpyridin-3-Yl)Methylazetidin-3-Ol is a multifaceted compound with immense potential in various fields of chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a key player in future research endeavors. As ongoing investigations continue to unravel its properties and applications, this compound is poised to make significant contributions to scientific progress.